Cas no 89990-39-6 (3-Pyridinecarbonitrile, 2-amino-4,6-bis(trifluoromethyl)-)

• Product Name: 3-Pyridinecarbonitrile, 2-amino-4,6-bis(trifluoromethyl)-
• CAS No: 89990-39-6
• MF: C₈H₃F₆N₃
• MW: 255.119941949844
• CID: 583947
• PubChem ID: 13148077
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 2-amino-4,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-amino-4,6-bis(trifluoromethyl)-
• 2-amino-4,6-bis(trifluoromethyl)pyridine-3-carbonitrile
• DTXSID70522022
• 89990-39-6

• Inchi： 1S/C8H3F6N3/c9-7(10,11)4-1-5(8(12,13)14)17-6(16)3(4)2-15/h1H,(H2,16,17)
• InChI Key： HUNHLPSOWGSDRV-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N)N=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 255.02311608g/mol
• Monoisotopic Mass: 255.02311608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.7Ų